Cas no 356782-87-1 (6-Fluoro-3,4-dihydro-3-oxo-4-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-2-pyrazinecarboxamide)

• Product Name: 6-Fluoro-3,4-dihydro-3-oxo-4-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-2-pyrazinecarboxamide
• CAS No: 356782-87-1
• MF: C₃₁H₂₄FN₃O₉
• MW: 601.535371780396
• CID: 5729973
• Update Time: 2025-05-21

6-Fluoro-3,4-dihydro-3-oxo-4-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-2-pyrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3,4-dihydro-3-oxo-4-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-2-pyrazinecarboxamide
• 2-Pyrazinecarboxamide, 6-fluoro-3,4-dihydro-3-oxo-4-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-

• Inchi： 1S/C31H24FN3O9/c32-22-16-35(27(37)23(34-22)26(33)36)28-25(44-31(40)20-14-8-3-9-15-20)24(43-30(39)19-12-6-2-7-13-19)21(42-28)17-41-29(38)18-10-4-1-5-11-18/h1-16,21,24-25,28H,17H2,(H2,33,36)/t21-,24-,25-,28-/m1/s1
• InChI Key： FFTNLMMZIFXKEG-VGSCBBJJSA-N
• SMILES： C1(C(N)=O)=NC(F)=CN([C@@H]2O[C@H](COC(=O)C3=CC=CC=C3)[C@@H](OC(=O)C3=CC=CC=C3)[C@H]2OC(=O)C2=CC=CC=C2)C1=O

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 730.6±70.0 °C(Predicted)
• pka: 11.72±0.20(Predicted)

6-Fluoro-3,4-dihydro-3-oxo-4-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-2-pyrazinecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Fluoro-3,4-dihydro-3-oxo-4-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-2-pyrazinecarboxamide

6-Fluoro-3,4-dihydro-3-oxo-4-(2,3,5-tri-O-benzoyl-β-D-ribofuranosyl)-2-pyrazinecarboxamide: A Comprehensive Overview

The compound with CAS No 356782-87-1, known as 6-fluoro-3,4-dihydro-3-oxo-4-(2,3,5-tri-O-benzoyl-beta-D-ribofuranosyl)-2-pyrazinecarboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a pyrazine ring system substituted with a fluoro group at position 6 and a tri-O-benzoyl-beta-D-ribofuranosyl group at position 4. These structural elements contribute to its distinct chemical properties and biological functions.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery, particularly in the development of antiviral and anticancer agents. The presence of the fluoro group in this compound enhances its lipophilicity, which is crucial for improving bioavailability and pharmacokinetic properties. Additionally, the tri-O-benzoyl-beta-D-ribofuranosyl moiety introduces a sugar-like structure that may facilitate interactions with specific biological targets, such as viral enzymes or cellular receptors.

One of the most notable aspects of this compound is its potential application in antiviral therapy. Researchers have demonstrated that 6-fluoro-pyrazinecarboxamide derivatives exhibit potent inhibitory activity against various viral enzymes, including proteases and polymerases. This makes them promising candidates for the development of novel antiviral drugs targeting emerging infectious diseases such as COVID-19 and influenza.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced techniques such as microwave-assisted synthesis has enabled researchers to optimize the reaction conditions and improve yields. The synthesis pathway involves the preparation of intermediate compounds, including the tri-O-benzoyl-beta-D-ribofuranosyl group and the pyrazine ring system, which are then combined to form the final product.

From a structural standpoint, the molecule's pyrazine ring serves as a versatile scaffold for further functionalization. The substitution pattern at positions 6 and 4 allows for fine-tuning of physicochemical properties such as solubility and stability. Moreover, the presence of aromatic groups like benzoyl moieties enhances the molecule's ability to participate in pi-pi interactions, which are critical for binding to protein targets.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that 6-fluoro-pyrazinecarboxamide derivatives can bind effectively to key residues in viral enzyme active sites, suggesting their potential as lead compounds for drug development.

In conclusion, 6-fluoro-3,4-dihydro-3-oxo-4-(2,3,5-tri-O-benzoyl-beta-D-ribofuranosyl)-2-pyrazinecarboxamide represents a cutting-edge molecule with significant potential in medicinal chemistry. Its unique structure and promising biological activities make it a valuable addition to the arsenal of compounds being explored for therapeutic applications.